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Compound of Interest |

Compound Name: N-Ethoxy-N-ethylaniline
CAS No.: 46038-83-9
Cat. No.: B12685374
Get Quote
. J

A Note on Nomenclature: This guide provides a comprehensive overview of N-Ethylaniline.
Initial searches for "N-Ethoxy-N-ethylaniline" did not yield information on a compound with
that specific name, suggesting it may be an uncommon or colloquial term. The data presented
herein pertains to the well-documented and industrially significant compound, N-Ethylaniline.

Introduction

N-Ethylaniline (CAS No. 103-69-5) is a secondary aromatic amine that serves as a crucial
intermediate in the synthesis of a wide array of organic compounds.[1] Its molecular structure,
characterized by an ethyl group and a phenyl group attached to a nitrogen atom, imparts a
unique reactivity profile that is leveraged in various industrial applications, including the
manufacturing of dyes, pharmaceuticals, and as a stabilizer for explosives.[1][2] This document
provides a detailed exploration of its chemical structure, molecular properties, synthetic
methodologies, and safety considerations, tailored for researchers and professionals in the
fields of chemistry and drug development.

Molecular Structure and Identification
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N-Ethylaniline, also known as N-ethylbenzenamine or anilinoethane, possesses a
straightforward yet versatile molecular architecture.[3][4] The central nitrogen atom is bonded
to a benzene ring and an ethyl group, classifying it as a secondary amine.[1][5]

~hemical Identi

Identifier Value Source
IUPAC Name N-ethylaniline [3]
Molecular Formula CsH11N [31[6]
CAS Number 103-69-5 [3]
Molecular Weight 121.18 g/mol [3][6]
SMILES CCNC1=CcC=CC=C1 [3]

INChl=1S/C8H11N/c1-2-9-8-6-
InChl 3]
4-3-5-7-8/h3-7,9H,2H2,1H3

Physicochemical Properties

N-Ethylaniline is typically a clear, light yellow to light brown liquid under ambient conditions,
which may darken upon exposure to air and light.[1][3] It exhibits a characteristic weak, fishy, or
aniline-like odor.[1][3]

Key Physical and Chemical Data
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Property Value Source
Melting Point -63.5 °C [31[5]
Boiling Point 204.5 °C - 205 °C [1][3]
Density 0.963 g/mL at 25 °C [1]
Flash Point 85 °C (open cup) [31[7]
o Limited (approx. 50 g/L at
Solubility in Water [1]
20°C)

. _ Readily dissolves in many
Solubility in Organic Solvents ) [1]
organic solvents

Vapor Density 4.18 (Air=1) [8]

Refractive Index (n20/D) 1.554 - 1.5559 [6]

Synthesis of N-Ethylaniline

The industrial production of N-Ethylaniline often involves the reaction of aniline with an
ethylating agent. A common laboratory and industrial synthesis method involves the
nucleophilic reaction of aniline with acetaldehyde to form a Schiff base, which is subsequently
reduced to N-Ethylaniline.[9]

lllustrative Synthetic Pathway
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Figure 1: General Synthetic Scheme for N-Ethylaniline

Click to download full resolution via product page

Caption: A simplified diagram illustrating the two-step synthesis of N-Ethylaniline from aniline
and acetaldehyde.

Reactivity and Chemical Behavior

The chemical reactivity of N-Ethylaniline is largely dictated by the presence of the secondary
amine group and the aromatic phenyl ring.[1] It can participate in a variety of organic reactions,
including diazotization, coupling reactions, and alkylation.[1] The compound is sensitive to air
and light, and prolonged exposure can lead to decomposition.[1][6]

Key Reactions and Stability

» Oxidation: N-Ethylaniline can be oxidized, and it is known to react with strong oxidizing
agents.[7][10]
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» Acid-Base Reactions: As a weak base, it reacts exothermically with acids to form salts.[10]

e Combustion: When heated to decomposition, it emits toxic fumes, including nitrogen oxides.
[3][11] It is considered combustible and presents a slight fire hazard when exposed to heat
or flame.[7][11]

» Incompatibilities: It may react violently with nitric acid and is incompatible with isocyanates,
halogenated organics, peroxides, phenols (acidic), epoxides, anhydrides, and acid halides.
[10]

Spectroscopic Characterization

Spectroscopic data is essential for the unambiguous identification and characterization of N-
Ethylaniline. While a comprehensive analysis is beyond the scope of this guide, key spectral
database references are provided.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectra provide
detailed information about the molecular structure.

« Infrared (IR) Spectroscopy: IR spectroscopy can be used to identify the characteristic
functional groups present in the molecule.

e Mass Spectrometry (MS): Mass spectrometry provides information about the molecular
weight and fragmentation pattern.

Spectroscopic data for N-Ethylaniline can be found in databases such as the SDBS (AIST
Spectral DB), under entry 1282.[6]

Applications and Industrial Significance

N-Ethylaniline is a versatile intermediate with a range of industrial applications:
o Dye Manufacturing: It is a key precursor in the synthesis of various dyes.[1][2]

e Pharmaceuticals: It serves as a building block in the production of certain pharmaceutical
intermediates.[1]

o Explosives Stabilizer: It is used to improve the stability of explosives.[1][2]
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e Agrochemicals: It finds application in the manufacturing of agrochemicals.[4]

e Cure Accelerator: It is used as a cure accelerator in various processes.[2]

Safety and Handling

N-Ethylaniline is a toxic substance and should be handled with appropriate safety precautions.
[21[3][10]

Health and Safety Information

o Toxicity: It is toxic by skin absorption and inhalation of vapors.[3][10] Symptoms of exposure

can include blue lips, fingernails, and skin (cyanosis), confusion, dizziness, and headache.[7]

Handling: Use in a well-ventilated area and wear appropriate personal protective equipment
(PPE), including gloves, protective clothing, and a face shield.[7][8] Avoid contact with skin
and eyes.[8] Do not eat, drink, or smoke when handling this chemical.[7][11]

Storage: Store in a cool, dark place, preferably under an inert gas, as it is sensitive to light
and air.[6] Keep containers securely sealed when not in use.[11] It should be stored
separately from food and feedstuffs, strong oxidants, and strong acids.[7]

Fire and Explosion Hazard: The substance is combustible.[7] Above 85°C, explosive
vapor/air mixtures may form.[7] In case of fire, use water spray, powder, foam, or carbon
dioxide.[7]

Emergency Procedures

o Spills: In case of a spill, isolate the area.[10] Collect leaking liquid in sealable containers and

absorb the remainder with sand or an inert absorbent.[7]

First Aid:

[e]

Inhalation: Move the person to fresh air and seek medical attention.[7]

o

Skin Contact: Remove contaminated clothing and wash the skin with soap and water.[7]

[¢]

Eye Contact: Rinse with plenty of water for several minutes and seek medical attention.[7]

© 2026 BenchChem. All rights reserved. 6/9 Tech Support


http://manavchem.com/pdf/N%20ETHYLANILINE.pdf
https://borsodchem.cz/data/product/18/file-20211210115705_522.pdf
https://borsodchem.cz/data/product/18/file-20211210115705_522.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/N-Ethylaniline
https://cameochemicals.noaa.gov/chemical/4021
https://pubchem.ncbi.nlm.nih.gov/compound/N-Ethylaniline
https://cameochemicals.noaa.gov/chemical/4021
https://www.inchem.org/documents/icsc/icsc/eics1385.htm
https://www.inchem.org/documents/icsc/icsc/eics1385.htm
https://www.cdhfinechemical.com/images/product/msds/37_1706750130_N-ETHYLANILINE-CASNO-103-69-5-MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1706750130_N-ETHYLANILINE-CASNO-103-69-5-MSDS.pdf
https://www.inchem.org/documents/icsc/icsc/eics1385.htm
https://datasheets.scbt.com/sc-236038.pdf
https://www.tcichemicals.com/IN/en/p/E0059
https://datasheets.scbt.com/sc-236038.pdf
https://www.inchem.org/documents/icsc/icsc/eics1385.htm
https://www.inchem.org/documents/icsc/icsc/eics1385.htm
https://www.inchem.org/documents/icsc/icsc/eics1385.htm
https://www.inchem.org/documents/icsc/icsc/eics1385.htm
https://cameochemicals.noaa.gov/chemical/4021
https://www.inchem.org/documents/icsc/icsc/eics1385.htm
https://www.inchem.org/documents/icsc/icsc/eics1385.htm
https://www.inchem.org/documents/icsc/icsc/eics1385.htm
https://www.inchem.org/documents/icsc/icsc/eics1385.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12685374?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exp!oratery

Check Availability & Pricing

o Ingestion: Rinse mouth and seek medical attention.[7]

Conclusion

N-Ethylaniline is a fundamentally important chemical intermediate with a well-defined profile of
properties and reactivity. Its synthesis from readily available precursors and its utility in the
production of a diverse range of valuable downstream products underscore its industrial
significance. A thorough understanding of its chemical behavior, coupled with stringent
adherence to safety protocols, is paramount for its effective and safe utilization in research and
manufacturing settings.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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